2,3,4,5-Tetramethylheptane
Description
2,3,4,5-Tetramethylheptane is a branched alkane with the molecular formula C₁₁H₂₄ (IUPAC name: heptane with methyl groups at positions 2, 3, 4, and 5). Its structure consists of a seven-carbon backbone (heptane) substituted with four methyl groups, resulting in significant steric hindrance and reduced molecular symmetry compared to less-branched isomers .
Properties
CAS No. |
61868-53-9 |
|---|---|
Molecular Formula |
C11H24 |
Molecular Weight |
156.31 g/mol |
IUPAC Name |
2,3,4,5-tetramethylheptane |
InChI |
InChI=1S/C11H24/c1-7-9(4)11(6)10(5)8(2)3/h8-11H,7H2,1-6H3 |
InChI Key |
LGUFKOOYNDNVNP-UHFFFAOYSA-N |
SMILES |
CCC(C)C(C)C(C)C(C)C |
Canonical SMILES |
CCC(C)C(C)C(C)C(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Inferred Properties of Selected Tetramethylalkanes
*Values estimated based on hexane analogs and branching trends.
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